molecular formula C9H8FIO3 B8486125 4-Fluoro-5-iodo-2-methoxyphenyl acetate

4-Fluoro-5-iodo-2-methoxyphenyl acetate

Cat. No.: B8486125
M. Wt: 310.06 g/mol
InChI Key: GNJOTBLKGMAHNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluoro-5-iodo-2-methoxyphenyl acetate is a useful research compound. Its molecular formula is C9H8FIO3 and its molecular weight is 310.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8FIO3

Molecular Weight

310.06 g/mol

IUPAC Name

(4-fluoro-5-iodo-2-methoxyphenyl) acetate

InChI

InChI=1S/C9H8FIO3/c1-5(12)14-9-4-7(11)6(10)3-8(9)13-2/h3-4H,1-2H3

InChI Key

GNJOTBLKGMAHNG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1=CC(=C(C=C1OC)F)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 64A (850 mg, 4.6 mmol) in CH2Cl2 (5.0 mL) was added ICl (1.0 M in CH2Cl2, 10.2 mL, 10.2 mmol). The mixture was stirred at 50° C. for 4 h and then at rt for 18 h. The reaction was quenched by a sat. solution of NaHCO3. After extraction with CH2Cl2, the organic layer was washed with a solution of Na2S2O3, brine and dried over Na2SO4. After evaporation of the solvent, the crude product was purified by column chromatography (EtOAc:hexanes=1:4) to give 64B (1.22 g, 80% yield) as a solid. 1H NMR (400 MHz, CDCl3) δ ppm 2.29 (s, 3H) 3.81 (s, 3H) 6.73 (d, J=9.23 Hz, 1H) 7.35 (d, J=6.59 Hz, 1H).
Name
Quantity
850 mg
Type
reactant
Reaction Step One
Name
Quantity
10.2 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Yield
80%

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